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Compound of Interest

Compound Name: CEP-37440

Cat. No.: B8055494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CEP-37440 is a potent, orally bioavailable, dual inhibitor of Focal Adhesion Kinase (FAK) and

Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] It functions as an ATP-competitive inhibitor,

demonstrating high selectivity and efficacy in both enzymatic and cellular assays.[4]

Dysregulation of FAK and ALK signaling pathways is implicated in various cancers, making

CEP-37440 a valuable tool for research into tumorigenesis, cell migration, proliferation, and

survival. These application notes provide detailed protocols for the dissolution and use of CEP-
37440 in experimental settings.

Chemical Properties and Storage
Property Value

CAS Number 1391712-60-9

Molecular Formula C₃₀H₃₈ClN₇O₃

Molecular Weight 580.1 g/mol

Appearance White solid

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year
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Solubility Data
CEP-37440 is insoluble in water. The following table summarizes its solubility in common

laboratory solvents. For optimal results, use of newly opened, anhydrous solvents is

recommended, particularly for DMSO which is hygroscopic.

Solvent Concentration Notes

DMSO ≥ 9.25 mg/mL
Gentle warming may be

required.

30 mg/mL

100 mg/mL (172.38 mM)
Ultrasonic treatment is

recommended.

2.2 mg/mL (3.79 mM) Sonication is recommended.

10 mM

Ethanol ≥ 11.37 mg/mL

DMF 12 mg/mL

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL
Useful for preparing aqueous

working solutions.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of CEP-37440 for subsequent dilution

to working concentrations for in vitro experiments.

Materials:

CEP-37440 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the CEP-37440 vial to room temperature before opening to prevent

condensation.

Weigh the desired amount of CEP-37440 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 100 mg/mL).

Vortex the solution for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.

Gentle warming can also be applied.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -80°C.

In Vitro Cell-Based Assay Protocol
Objective: To treat cultured cells with CEP-37440 to assess its biological activity (e.g., inhibition

of cell proliferation, induction of apoptosis).

Materials:

Cultured cells of interest

Complete cell culture medium

CEP-37440 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)
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Multi-well cell culture plates

Appropriate assay reagents (e.g., MTS reagent for proliferation, Caspase-Glo for apoptosis)

Procedure:

Seed cells in a multi-well plate at the desired density and allow them to adhere overnight.

The following day, prepare serial dilutions of the CEP-37440 stock solution in complete cell

culture medium to achieve the desired final concentrations.

Important: Ensure the final concentration of DMSO in the culture medium is consistent

across all treatments (including the vehicle control) and is non-toxic to the cells (typically ≤

0.1%).

Remove the old medium from the cells and replace it with the medium containing the various

concentrations of CEP-37440 or the vehicle control (medium with the same concentration of

DMSO).

Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

At the end of the incubation period, perform the desired downstream analysis (e.g.,

proliferation assay, western blot for signaling pathway components, etc.).

Signaling Pathways
CEP-37440 exerts its effects by inhibiting the kinase activity of FAK and ALK, thereby

disrupting their downstream signaling cascades.
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Caption: CEP-37440 inhibits FAK and ALK signaling pathways.

Experimental Workflow
The following diagram outlines a general workflow for investigating the effects of CEP-37440.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CEP-37440].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8055494#how-to-dissolve-cep-37440-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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